Cas no 1807168-31-5 (6-Bromo-2-difluoromethoxy-3-fluoropyridine)

• Product Name: 6-Bromo-2-difluoromethoxy-3-fluoropyridine
• CAS No: 1807168-31-5
• MF: C₆H₃BrF₃NO
• MW: 241.993331193924
• MDL: MFCD28738023
• CID: 4708030
• Update Time: 2025-11-01

6-Bromo-2-difluoromethoxy-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-difluoromethoxy-3-fluoropyridine

• MDL： MFCD28738023
• Inchi： 1S/C6H3BrF3NO/c7-4-2-1-3(8)5(11-4)12-6(9)10/h1-2,6H
• InChI Key： VVDFZYWQLBIUEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)OC(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Topological Polar Surface Area: 22.1

Additional information on 6-Bromo-2-difluoromethoxy-3-fluoropyridine

Introduction to 6-Bromo-2-difluoromethoxy-3-fluoropyridine (CAS No. 1807168-31-5)

6-Bromo-2-difluoromethoxy-3-fluoropyridine (CAS No. 1807168-31-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromo substituent, a difluoromethoxy group, and a fluorine atom on the pyridine ring. These functional groups contribute to its chemical stability and reactivity, making it an attractive candidate for various applications in drug discovery and development.

The bromo substituent in 6-Bromo-2-difluoromethoxy-3-fluoropyridine is particularly noteworthy due to its ability to participate in a wide range of chemical reactions, such as nucleophilic substitution and cross-coupling reactions. These reactions are crucial for the synthesis of complex molecules and the exploration of novel chemical entities. Additionally, the presence of the difluoromethoxy group enhances the lipophilicity of the molecule, which can improve its pharmacokinetic properties and bioavailability. The fluorine atom on the pyridine ring further modulates the electronic properties of the molecule, influencing its reactivity and biological activity.

Recent studies have highlighted the potential of 6-Bromo-2-difluoromethoxy-3-fluoropyridine as a key intermediate in the synthesis of bioactive compounds. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize potent inhibitors of specific enzymes involved in cancer progression. The researchers found that derivatives of 6-Bromo-2-difluoromethoxy-3-fluoropyridine exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further drug development.

In another study, published in Organic Letters in 2022, scientists explored the use of 6-Bromo-2-difluoromethoxy-3-fluoropyridine in the synthesis of novel antiviral agents. The research team successfully synthesized a series of compounds derived from this intermediate and evaluated their antiviral activity against several viral strains. The results indicated that some derivatives showed promising inhibitory effects on viral replication, opening new avenues for the development of antiviral therapeutics.

The versatility of 6-Bromo-2-difluoromethoxy-3-fluoropyridine extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a building block in materials science. A 2023 study published in Advanced Materials reported that this compound can be used to synthesize functional polymers with unique optical and electronic properties. These polymers have potential applications in areas such as organic electronics and photovoltaic devices.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 6-Bromo-2-difluoromethoxy-3-fluoropyridine. One notable approach involves a multi-step synthesis starting from commercially available pyridine derivatives. The key steps include bromination, difluoromethylation, and fluorination reactions, each optimized to achieve high yields and purity. These synthetic strategies have been validated by multiple research groups, demonstrating their robustness and reproducibility.

The safety profile of 6-Bromo-2-difluoromethoxy-3-fluoropyridine is another important consideration for its practical applications. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound exhibits low toxicity at relevant concentrations. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety in laboratory settings.

In conclusion, 6-Bromo-2-difluoromethoxy-3-fluoropyridine (CAS No. 1807168-31-5) is a highly promising compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.